N,N-dimethyl 3-methoxythiophene amide

• Molecular Formula: C8H11NO2S
• Molecular Weight: 185.25 g/mol
• IUPAC Name: 3-methoxy-N,N-dimethylthiophene-2-carboxamide
• InChI: InChI=1S/C8H11NO2S/c1-9(2)8(10)7-6(11-3)4-5-12-7/h4-5H,1-3H3
• InChI Key: CWVURBUAVUHBMK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C(C=CS1)OC

Description

N,N-Dimethyl 3-methoxythiophene amide is a tertiary amide derivative featuring a thiophene ring substituted with a methoxy group at the 3-position and a dimethylamide moiety. This compound is structurally distinct due to the combination of aromatic heterocyclic (thiophene) and electron-donating (methoxy and dimethylamide) groups, which influence its physicochemical properties and biological interactions.

Comparison with Similar Compounds

Data Tables

Table 1: Key Comparisons of N,N-Dimethyl 3-Methoxythiophene Amide with Analogues

Compound	Structure	Biological Activity (pIC50/Inhibition %)	Key Limitations	Evidence Source
N,N-Dimethyl 3-Methoxy-thiophene amide	Thiophene, methoxy, dimethylamide	Not reported (hypothesized low activity)	Steric hindrance, metabolic instability	-
3-Chloro-N-phenyl-phthalimide	Phthalimide, chloro, phenyl	High purity monomer for polyimide synthesis	Limited biological data
Carboxamide 8b (methyl amide)	Benzimidazole, methyl amide	pIC50 = 7.2 (BCATm inhibition)	Selectivity over BCATc (~100-fold)
N,N-Dimethyl amide 10b	Benzimidazole, dimethylamide	Inactive (pIC50 < 5)	Loss of hydrogen bonding
Compound 10 (N,N-dimethyl ethylene amide)	Diarylamide, dimethyl substituent	39–43% tumor inhibition (non-significant)	Metabolic instability

Table 2: Physicochemical Properties

Property	This compound	N,N-Diethyl Propanamide ()	Primary Amide ()
LogP (Predicted)	~2.1 (moderate lipophilicity)	~2.5	~1.8
Hydrogen Bond Donors	0	0	1
Solubility (mg/mL)	Low (estimated <1 in water)	Moderate (5–10 in DMSO)	High (>20 in water)